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Compound of Interest

Compound Name: Nitron

Cat. No.: B147327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Nitron (CAS No. 2218-94-2), a heterocyclic organic compound, is a significant reagent in

analytical chemistry, primarily for the gravimetric determination of nitrate ions. This technical

guide provides a comprehensive overview of its core physical and chemical properties.

Quantitative data are presented in structured tables for clarity. Detailed experimental protocols

for the determination of key properties are also provided. A key application of Nitron in

gravimetric analysis is visually represented through a detailed workflow diagram.
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Identifier Value

IUPAC Name
N,1,4-triphenyl-4-aza-1-azonia-2-

azanidacyclopent-5-en-3-imine[1]

Synonyms

1,4-Diphenyl-3-(phenylamino)-1H-1,2,4-

triazolium inner salt, 1,4-Diphenyl-endoanilino-

dihydrotriazole[2]

CAS Number 2218-94-2[2][3]

Molecular Formula C₂₀H₁₆N₄[2][3]

Molecular Weight 312.37 g/mol [3]

Chemical Structure
A mesoionic compound with a cationic triazolium

unit and an anionic phenylamino substituent.[4]

Physical Properties
The physical characteristics of Nitron are summarized in the table below, providing essential

data for its handling, storage, and application in a laboratory setting.

Property Value

Appearance
Light yellow to brown to dark green crystalline

powder.[2]

Melting Point 189-190 °C (with decomposition)[3][5]

Solubility

Soluble in acetic acid, alcohol, benzene,

chloroform, acetone, and ethyl acetate.[3][6]

Practically insoluble in water.[6]

pKa 10.34 ± 0.02 (at 25 °C)[3]

Chemical Properties and Reactivity
Nitron's chemical behavior is dictated by its unique structure. It is a stable compound under

normal conditions but exhibits sensitivity to certain environmental factors and reagents.
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Property Description

Stability

Stable under normal conditions.[3][5] It is

sensitive to air and light, and solutions should

be stored in dark bottles and prepared fresh.[5]

[6]

Incompatibilities Incompatible with strong oxidizing agents.[3][5]

Reactivity

The most notable reaction of Nitron is its use as

a gravimetric reagent. In an acidic medium

(typically acetic acid), the Nitron base is

protonated and subsequently forms a sparingly

soluble salt with the nitrate ion (NO₃⁻), known

as Nitron nitrate (C₂₀H₁₆N₄·HNO₃).[7] This

precipitation reaction is highly selective for

nitrate, although other anions such as bromide,

iodide, nitrite, chromate, chlorate, perchlorate,

and thiocyanate can interfere.[7]

Experimental Protocols
Determination of Melting Point
The melting point of Nitron can be determined using the capillary method with a melting point

apparatus.[8][9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[8][9]

Capillary tubes (sealed at one end)[8][10]

Thermometer[8][9]

Spatula

Mortar and pestle
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Procedure:

Sample Preparation: A small amount of dry Nitron powder is finely ground using a mortar

and pestle.[9]

Capillary Tube Packing: The open end of a capillary tube is tapped into the powdered

sample, and the tube is inverted and tapped gently to pack the sample into the sealed end. A

sample height of 2-3 mm is sufficient.[11]

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus.[8]

Heating: The sample is heated rapidly to a temperature approximately 15-20 °C below the

expected melting point (around 189 °C). The heating rate is then reduced to 1-2 °C per

minute to allow for accurate observation.[8][9]

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range. For a pure compound, this range

should be narrow.[8][9]

Determination of Solubility
The solubility of Nitron in various solvents can be determined through qualitative observation.

Apparatus:

Test tubes and rack

Spatula

Graduated pipettes or cylinders

Vortex mixer (optional)

Procedure:
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Sample Preparation: A small, accurately weighed amount of Nitron (e.g., 10 mg) is placed

into a series of clean, dry test tubes.

Solvent Addition: A measured volume of the solvent to be tested (e.g., 1 mL of water,

ethanol, or acetic acid) is added to each test tube.

Mixing: The test tubes are agitated vigorously (e.g., using a vortex mixer or by flicking the

tube) for a set period (e.g., 1 minute) to facilitate dissolution.

Observation: The mixture is visually inspected to determine if the solid has completely

dissolved. If the solid dissolves completely, it is recorded as "soluble." If some or all of the

solid remains, it is recorded as "sparingly soluble" or "insoluble."

Visualization of Experimental Workflow
The following diagram illustrates the workflow for the gravimetric determination of nitrate using

Nitron.
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Caption: Workflow for the gravimetric determination of nitrate using Nitron.

Conclusion
Nitron is a well-characterized organic compound with distinct physical and chemical properties

that make it a valuable tool in analytical chemistry. Its high selectivity for the nitrate ion, forming
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an insoluble precipitate, remains a classic and accurate method for quantitative analysis.

Understanding its properties, including its solubility, melting point, and reactivity, is crucial for its

effective and safe use in research and development. The provided experimental protocols and

workflow diagram offer a practical guide for laboratory applications involving this important

reagent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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